Cas no 132062-66-9 (2(1H)-Pyrimidinone,4-amino-5-bromo-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-amino-5-bromo-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
• CAS No: 132062-66-9
• MF: C₉H₁₂BrN₃O₄
• MW: 306.11328125
• CID: 183124
• PubChem ID: 453167
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-5-bromo-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-bromo-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
• 4-amino-5-bromo-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2-one
• 132062-66-9
• 2(1H)-Pyrimidinone, 4-amino-5-bromo-1-(6-(hydroxymethyl)-1,4-dioxan-2-yl)-, (2R-cis)-
• DTXSID30157339
• 2(1H)-Pyrimidinone, 4-amino-5-bromo-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)-
• 6-OHMe-1,4-dOX-BrC
• (6-(Hydroxymethyl)-1,4-dioxan-2-yl)-5-bromocytosine

• Inchi： 1S/C9H12BrN3O4/c10-6-1-13(9(15)12-8(6)11)7-4-16-3-5(2-14)17-7/h1,5,7,14H,2-4H2,(H2,11,12,15)/t5-,7-/m1/s1
• InChI Key： HRCWMZUTNXSPJT-IYSWYEEDSA-N
• SMILES： BrC1C(N)=NC(N(C=1)[C@H]1COC[C@@H](CO)O1)=O

Computed Properties

• Exact Mass: 305.00116
• Monoisotopic Mass: 305.001118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 97.4

Experimental Properties

• Density: 2
• Boiling Point: 460.1°Cat760mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.711
• PSA: 97.38